1H-Indole, 2,3-dihydro-2-methyl-1-[2-(4-methyl-1-piperidinyl)acetyl]-

• Molecular Formula: C17H24N2O
• Molecular Weight: 272.4 g/mol
• IUPAC Name: 1-(2-methyl-2,3-dihydroindol-1-yl)-2-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C17H24N2O/c1-13-7-9-18(10-8-13)12-17(20)19-14(2)11-15-5-3-4-6-16(15)19/h3-6,13-14H,7-12H2,1-2H3
• InChI Key: IRPVWJATQJJTSH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)N2C(CC3=CC=CC=C32)C

Description

1-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-(4-methylpiperidin-1-yl)ethan-1-one is a complex organic compound that features both an indole and a piperidine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-(4-methylpiperidin-1-yl)ethan-1-one typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Indole Moiety: The indole ring can be synthesized via Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions.

Alkylation: The indole derivative is then alkylated using an appropriate alkyl halide to introduce the 2-methyl group.

Formation of the Piperidine Moiety: The piperidine ring can be synthesized through the hydrogenation of pyridine or via the reductive amination of 4-methylpiperidine.

Coupling Reaction: The final step involves coupling the indole and piperidine moieties through a nucleophilic substitution reaction, typically using a base such as sodium hydride in a polar aprotic solvent like dimethylformamide.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

1-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-(4-methylpiperidin-1-yl)ethan-1-one can undergo various types of chemical reactions, including:

Oxidation: The indole moiety can be oxidized to form indole-2,3-dione derivatives.

Reduction: The carbonyl group can be reduced to form the corresponding alcohol.

Substitution: The piperidine ring can undergo nucleophilic substitution reactions, particularly at the nitrogen atom.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides can be used in the presence of a base like sodium hydride.

Major Products

Oxidation: Indole-2,3-dione derivatives.

Reduction: Corresponding alcohols.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

1-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-(4-methylpiperidin-1-yl)ethan-1-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Mechanism of Action

The mechanism of action of 1-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-(4-methylpiperidin-1-yl)ethan-1-one involves its interaction with specific molecular targets, such as receptors or enzymes. The indole moiety may interact with serotonin receptors, while the piperidine ring could modulate the activity of certain enzymes. These interactions can lead to various pharmacological effects, including modulation of neurotransmitter levels and inhibition of specific enzymatic pathways.

Comparison with Similar Compounds

Similar Compounds

1-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-(4-methylpiperidin-1-yl)ethan-1-ol: Similar structure but with an alcohol group instead of a ketone.

1-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-(4-methylpiperidin-1-yl)ethan-1-amine: Similar structure but with an amine group instead of a ketone.

Uniqueness

1-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-(4-methylpiperidin-1-yl)ethan-1-one is unique due to its specific combination of an indole and a piperidine moiety, which imparts distinct chemical and pharmacological properties. This combination allows for unique interactions with biological targets, making it a valuable compound for research and potential therapeutic applications.